Cas no 2680708-70-5 ({3-bromo-5-(tert-butoxy)carbonylphenyl}carbamic acid)

• Product Name: {3-bromo-5-(tert-butoxy)carbonylphenyl}carbamic acid
• CAS No: 2680708-70-5
• MF: C₁₂H₁₄BrNO₄
• MW: 316.147862911224
• CID: 5633077
• PubChem ID: 165932892
• Update Time: 2025-09-28

{3-bromo-5-(tert-butoxy)carbonylphenyl}carbamic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28293142
• {3-bromo-5-[(tert-butoxy)carbonyl]phenyl}carbamic acid
• 2680708-70-5
• {3-bromo-5-(tert-butoxy)carbonylphenyl}carbamic acid

• Inchi： 1S/C12H14BrNO4/c1-12(2,3)18-10(15)7-4-8(13)6-9(5-7)14-11(16)17/h4-6,14H,1-3H3,(H,16,17)
• InChI Key： FDWQYOCONDWGPJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C(=O)OC(C)(C)C)NC(=O)O

Computed Properties

• Exact Mass: 315.01062g/mol
• Monoisotopic Mass: 315.01062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Additional information on {3-bromo-5-(tert-butoxy)carbonylphenyl}carbamic acid

Comprehensive Overview of {3-bromo-5-(tert-butoxy)carbonylphenyl}carbamic acid (CAS No. 2680708-70-5)

{3-bromo-5-(tert-butoxy)carbonylphenyl}carbamic acid (CAS No. 2680708-70-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo and tert-butoxycarbonyl (Boc) functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which includes a carbamic acid moiety, makes it particularly valuable for applications in drug discovery and material science. Researchers are increasingly exploring its potential due to its reactivity and compatibility with various synthetic protocols.

The compound's CAS No. 2680708-70-5 is a critical identifier for researchers and manufacturers, ensuring precise communication and regulatory compliance. The presence of the bromo substituent enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis. Meanwhile, the tert-butoxycarbonyl (Boc) group offers excellent protection for amines, a feature highly sought after in peptide synthesis and medicinal chemistry. These attributes make {3-bromo-5-(tert-butoxy)carbonylphenyl}carbamic acid a compound of interest for laboratories focusing on high-value chemical intermediates.

In recent years, the demand for Boc-protected intermediates like this compound has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers are actively investigating eco-friendly methods to incorporate bromo and carbamic acid functionalities into target molecules with minimal waste. This aligns with global trends emphasizing atom economy and catalytic efficiency, topics frequently searched in academic and industrial databases. The compound's role in click chemistry and bioconjugation further underscores its relevance in cutting-edge applications.

Another area of growing interest is the use of {3-bromo-5-(tert-butoxy)carbonylphenyl}carbamic acid in the development of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs). These applications are central to targeted drug discovery, a hot topic in precision medicine. The compound's ability to serve as a scaffold for structure-activity relationship (SAR) studies makes it indispensable for optimizing drug candidates. Online searches for "Boc-protected carbamic acid derivatives" and "bromoaryl synthetic intermediates" reflect the scientific community's focus on these areas.

From a commercial perspective, suppliers and distributors of CAS No. 2680708-70-5 highlight its high purity and stability under standard storage conditions. This ensures consistent performance in laboratory settings, a key concern for chemists and formulators. The compound's compatibility with automated synthesis platforms also makes it attractive for high-throughput screening, a technique widely adopted in drug discovery pipelines. As the pharmaceutical industry continues to prioritize fragment-based drug design, intermediates like this are expected to remain in high demand.

In summary, {3-bromo-5-(tert-butoxy)carbonylphenyl}carbamic acid (CAS No. 2680708-70-5) represents a critical building block in modern synthetic chemistry. Its unique combination of bromo, Boc, and carbamic acid functionalities enables diverse applications, from peptide synthesis to catalysis. As research trends evolve toward sustainable chemistry and targeted therapeutics, this compound is poised to play an even more prominent role in scientific advancements.